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Compound of Interest

Compound Name: HsP104 protein

Cat. No.: B1175116

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical guidance for researchers, scientists, and
drug development professionals working with the recombinant yeast protein, HsP104.
Adherence to these protocols is critical for ensuring personnel safety and maintaining a secure
laboratory environment. While HsP104 itself is not classified as a hazardous substance, its
application in studies involving protein aggregates, particularly those with prion-like properties,
necessitates stringent safety measures.

Hazard Identification and Risk Assessment

HsP104 is a protein disaggregase from Saccharomyces cerevisiae.[1][2][3] Standard laboratory
handling of purified HsP104 in benign buffers poses a low risk. However, the risk profile
elevates significantly when HsP104 is used in conjunction with amyloidogenic proteins or
prions.

Key Considerations:

o HsP104 Protein: Not considered inherently hazardous, toxic, or allergenic based on
available data.[4]

e Prion and Prion-like Proteins: These are infectious proteinaceous particles that can cause
fatal neurodegenerative diseases.[5][6] Work involving these agents requires enhanced
biosafety precautions.
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o Aerosolization: Fine droplets containing the protein can be generated during procedures like

sonication or vigorous mixing, posing an inhalation risk.

e Accidental Inoculation: The use of sharps, such as needles or scalpels, increases the risk of

accidental injection.[7]

A thorough risk assessment must be conducted before initiating any experiment involving

HsP104, especially when co-handled with potentially infectious protein aggregates.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to minimize exposure. The required level of

PPE is dictated by the nature of the experimental system.

Biosafety Level

Experimental Context

Required PPE

Handling of purified HsP104

Laboratory coat, disposable

BSL-1 protein in non-hazardous nitrile gloves, safety glasses
buffers. with side shields.[8]
Handling of HsP104 with non- Dedicated laboratory coat,

BSL.2 infectious amyloid aggregates double gloves (nitrile), safety

or in systems with potential for

aerosol generation.

goggles or a face shield,

closed-toe shoes.[5][9]

BSL-2 (Enhanced)

Handling of HsP104 with prion

or prion-like proteins.

Disposable gown over lab
coat, double gloves, safety
goggles and face shield,
respiratory protection (e.g.,
N95 respirator) may be
required based on risk
assessment. All work should
be conducted in a certified
biological safety cabinet
(BSC).[51[71[9]

Operational Plan and Handling Procedures
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General Handling of HsP104 (BSL-1 Conditions)

Preparation: Don appropriate PPE (lab coat, single gloves, safety glasses). Prepare a clean
and decontaminated work area.

Reconstitution and Aliquoting: If lyophilized, reconstitute the protein according to the
manufacturer's instructions. Minimize aerosol formation by opening vials gently and pipetting
slowly. Aliquot the protein into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Experimental Use: Handle solutions carefully to avoid splashes and spills.

Post-Experiment: Decontaminate the work surface with a suitable disinfectant (e.g., 70%
ethanol). Wash hands thoroughly after removing gloves.

Handling HsP104 with Prion-like Proteins (BSL-2
Enhanced Conditions)

All work must be conducted within a certified Class Il Biological Safety Cabinet (BSC).[5]

Preparation: Don all required PPE, including double gloves and a disposable gown. Ensure
the BSC is functioning correctly.

Handling: Use dedicated equipment for prion work.[9] Minimize the use of sharps.[7] If
sharps are necessary, handle them with extreme caution and dispose of them immediately in
a designated sharps container.[7]

Centrifugation: Use sealed centrifuge rotors or safety cups to prevent aerosol release.[5]
Open rotors/cups inside the BSC.

Post-Experiment: Decontaminate all surfaces and equipment within the BSC.

Disposal Plan

Proper disposal of waste contaminated with HsP104, and especially with prion-like proteins, is

crucial to prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Decontaminate with a 10% bleach solution for a
Liquid Waste (HsP104 only) minimum of 30 minutes before disposal down

the drain with copious amounts of water.

(e.g., pipette tips, tubes, gloves) - Dispose of in
Solid Waste (HsP104 only) a biohazard bag and autoclave before placing in

the regular trash.

Decontaminate with 1N NaOH or a fresh 10%
o ) o ) bleach solution for at least one hour. Neutralize
Liquid Waste (with Prion-like Proteins) ) o ]
if necessary before drain disposal, following

institutional guidelines.

All solid waste must be collected in a
) ) o ] designated, labeled, leak-proof, and puncture-
Solid Waste (with Prion-like Proteins) _ _ _
resistant container. This waste must be

incinerated.[7]

All sharps must be placed in a designated,
Sharps puncture-proof sharps container labeled for

prion-contaminated waste and incinerated.[7]

Emergency Procedures

Skin Contact:
o HsP104 only: Wash the affected area thoroughly with soap and water.

o With Prion-like Proteins: Wash immediately with 1N NaOH or 10% bleach for 2-3 minutes,
followed by extensive rinsing with water.[7]

Eye Contact:

e Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash
station. Seek medical attention.

Spills:
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o Small spills (HsP104 only): Absorb with an inert material, decontaminate the area with 10%
bleach, and dispose of waste in a biohazard bag.

» Spills involving Prion-like Proteins: Evacuate the area. The spill should be cleaned by trained
personnel wearing appropriate PPE. Cover the spill with absorbent material and saturate
with IN NaOH or 10% bleach for at least one hour before cleanup.

Experimental Workflow and Safety Decision Making

The following diagrams illustrate the general workflow for handling HsP104 and the decision-
making process for determining the appropriate biosafety level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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HsP104 Protein]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-hsp104-protein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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